Cas no 2137626-18-5 (3-amino-1-(3-bromo-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol)

• Product Name: 3-amino-1-(3-bromo-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol
• CAS No: 2137626-18-5
• MF: C₈H₁₄BrN₃O
• MW: 248.120260715485
• CID: 5277585
• PubChem ID: 165786263
• Update Time: 2025-08-02

3-amino-1-(3-bromo-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-bromo-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol
• EN300-683936
• 2137626-18-5

• Inchi： 1S/C8H14BrN3O/c1-5(3-10)7(13)6-4-12(2)11-8(6)9/h4-5,7,13H,3,10H2,1-2H3
• InChI Key： RMYDIZQZWNHLMH-UHFFFAOYSA-N
• SMILES： BrC1C(=CN(C)N=1)C(C(C)CN)O

Computed Properties

• Exact Mass: 247.03202g/mol
• Monoisotopic Mass: 247.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-1-(3-bromo-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol

Comprehensive Overview of 3-amino-1-(3-bromo-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol (CAS No. 2137626-18-5)

The compound 3-amino-1-(3-bromo-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol (CAS No. 2137626-18-5) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a brominated pyrazole core and an amino alcohol side chain, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like 3-amino-1-(3-bromo-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol has surged, driven by advancements in medicinal chemistry and crop protection. The bromo-substituted pyrazole moiety is particularly noteworthy, as it enhances binding affinity in molecular interactions. This aligns with current trends in fragment-based drug design (FBDD), where small molecular fragments are optimized for higher potency.

One of the most searched questions in AI-driven chemical databases is: "What are the synthetic routes for brominated pyrazole derivatives?" This reflects the growing interest in scalable and efficient methods to produce such compounds. 3-amino-1-(3-bromo-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol can be synthesized via multistep organic reactions, including nucleophilic substitution and reductive amination, which are well-documented in peer-reviewed literature.

The compound’s physicochemical properties, such as solubility and stability, are critical for formulation scientists. Recent studies highlight its compatibility with green chemistry principles, reducing the need for hazardous solvents. This resonates with the industry’s shift toward sustainable synthesis, a hot topic in 2024 chemical research.

Another trending query is: "How does bromine substitution affect bioactivity?" In the case of 3-amino-1-(3-bromo-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol, the bromine atom significantly influences electronic distribution, improving interactions with biological targets. This property is exploited in lead optimization phases, where minor structural changes yield major efficacy improvements.

From an SEO perspective, keywords like "pyrazole-based drug intermediates" and "bromo-substituted amino alcohols" are highly relevant. These terms align with user searches on platforms like SciFinder and Reaxys, ensuring this content reaches the right audience. Additionally, the compound’s CAS number (2137626-18-5) is frequently used in patent searches, underscoring its commercial importance.

In conclusion, 3-amino-1-(3-bromo-1-methyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol represents a promising scaffold for innovative therapeutics and agrochemicals. Its synthesis, properties, and applications are subjects of ongoing research, making it a compound to watch in the evolving landscape of specialty chemicals.